2-[2-(4-ethylpiperazino)ethyl]-7-nitro-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 2-[2-(4-ethylpiperazin-1-yl)ethyl]-7-nitro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C16H22N4O4/c1-2-18-7-9-19(10-8-18)6-5-14-16(21)17-13-4-3-12(20(22)23)11-15(13)24-14/h3-4,11,14H,2,5-10H2,1H3,(H,17,21)
• InChI Key: DPDKRTVUERIABE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCC2C(=O)NC3=C(O2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol

Description

The compound “2-[2-(4-ethylpiperazino)ethyl]-7-nitro-2H-1,4-benzoxazin-3(4H)-one” is a chemical of interest in the pharmaceutical industry. It’s available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the search results.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the search results.

Scientific Research Applications

Large On-Off Ratios and Negative Differential Resistance in Molecular Electronic Devices

A study conducted by Chen, Reed, Rawlett, and Tour (1999) in the field of molecular electronics demonstrated the use of a molecule with a nitroamine redox center to achieve significant on-off ratios and negative differential resistance in an electronic device. This research highlights the potential of incorporating specific molecular structures, such as 2-[2-(4-ethylpiperazino)ethyl]-7-nitro-2H-1,4-benzoxazin-3(4H)-one, in the development of advanced electronic components with enhanced performance characteristics (Chen, Reed, Rawlett, & Tour, 1999).

Role in Intracellular Calcium Activity

Substituted 1,4-benzoxazines, similar to the compound , have been studied for their effects on intracellular calcium. Bourlot et al. (1998) discovered that these compounds, particularly those with a homoveratrylamino side chain, showed moderate activity in influencing intracellular calcium levels. This finding suggests potential applications in the field of cellular biology and pharmacology, where modulation of intracellular calcium is crucial (Bourlot, Sánchez, Dureng, Guillaumet, Massingham, Monteil, Winslow, Pujol, & Mérour, 1998).

Antimicrobial and Antifungal Applications

Research on benzoxazole derivatives, including those with structures related to 2-[2-(4-ethylpiperazino)ethyl]-7-nitro-2H-1,4-benzoxazin-3(4H)-one, has shown promising antimicrobial activities. Temiz-Arpaci et al. (2021) designed and synthesized benzoxazole compounds that exhibited significant activity against P. aeruginosa, indicating potential for the development of new antimicrobial agents. This line of research opens avenues for the use of such compounds in combating infectious diseases (Temiz-Arpaci, Zeyrek, Arısoy, Erol, Celik, & Kaynak-Onurdag, 2021).

H1-Antihistaminic Agents

The synthesis of benzimidazoles, closely related to the chemical structure , has been explored for their potential as H1-antihistaminic agents. Iemura et al. (1986) found that certain 2-(4-substituted-1-piperazinyl)benzimidazoles exhibited potent antihistaminic activity, suggesting that similar compounds might be effective in treating allergic reactions. This research points to the therapeutic applications of such chemical structures in the field of allergy and immunology (Iemura, Kawashima, Fukuda, Ito, & Tsukamoto, 1986).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the search results.

Future Directions

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